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Compound of Interest

4-Acetamido-2-propoxybenzoic
Compound Name: d
aci

Cat. No.: B13352369

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5][6]

4-Acetamido-2-propoxybenzoic acid is a specialized benzoic acid derivative, structurally

characterized by an acetamido group at the para position and a propoxy ether linkage at the
ortho position relative to the carboxylic acid. It is primarily encountered in pharmaceutical
research as:

* A key impurity or degradation product of the local anesthetic Propoxycaine.

* A synthetic intermediate in the development of substituted benzamides and liquid crystal
polymers.

+ A metabolic reference standard for pharmacokinetic studies involving para-aminobenzoic
acid (PABA) analogs.
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Technical Note on Identity: Researchers must distinguish this compound from its deacetylated
precursor, 4-amino-2-propoxybenzoic acid (CAS 2486-79-5). Commercial catalogs often
conflate the two; however, the target compound contains an N-acetyl moiety (

) which significantly alters its solubility and pKa profile compared to the free amine.

Chemical Identity Table

Parameter Detail

Chemical Name 4-Acetamido-2-propoxybenzoic acid

N-Acetyl-4-amino-2-propoxybenzoic acid; 4-
Synonyms ] ] ]
(Acetylamino)-2-propoxybenzoic acid

Molecular Formula

Molecular Weight ~237.25 g/mol

Benzoic acid scaffold with ortho-propoxy and
Core Structure ] ]
para-acetamido substituents

Physical State White to off-white crystalline solid

Predicted pKa ~3.5—4.0 (Carboxylic acid)

Health, Safety, and Environmental (HSE) Profile

Expert Insight: As a specific intermediate, comprehensive toxicological data (LD50) is often
unavailable. Therefore, safety protocols must be derived via Read-Across Methodology using
the structurally similar 4-acetamidobenzoic acid (Acedoben) and 4-propoxybenzoic acid.

Hazard Identification (GHS Classification - Extrapolated)

» Skin Irritation (Category 2): The carboxylic acid moiety acts as a proton donor, causing
contact dermatitis.

o Eye Irritation (Category 2A): Micro-crystalline dust can cause mechanical and chemical
irritation.

e STOT-SE (Category 3): Inhalation of dust may irritate the upper respiratory tract.
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Engineering Controls & PPE[6]

o Containment: All weighing and transfer operations must occur inside a certified Chemical
Fume Hood or a Powder Containment Balance Enclosure.

» Respiratory: If hood access is compromised, use a NIOSH-approved N95 or P100
particulate respirator.

o Dermal: Nitrile gloves (minimum thickness 0.11 mm). Breakthrough time is generally high for
solid benzoates, but change gloves immediately if wetted by solvent solutions (e.g., DMSO).

Protocol: Solubilization and Stock Preparation

Challenge: The propoxy chain adds lipophilicity, making the compound sparingly soluble in
pure water at neutral pH. The acetamido group reduces solubility in dilute acids compared to
the free amine.

Recommended Solvent System: Dimethyl Sulfoxide (DMSO) or Ethanol/Water mixtures.

Step-by-Step Solubilization Workflow

» Weighing: Accurately weigh the target mass into a sterile glass vial. Do not use polystyrene
plastics as DMSO may leach contaminants.

e Primary Solubilization (Stock):

o Add DMSO (anhydrous) to achieve a concentration of 10-50 mM.

o Vortex vigorously for 30—60 seconds.

o Observation: If the solution remains cloudy, sonicate in a water bath at 35°C for 5 minutes.
« Dilution for Assays (Working Solution):

o Dilute the DMSO stock into the aqueous buffer (PBS or media).

o Critical Limit: Keep final DMSO concentration < 0.5% (v/v) to avoid solvent toxicity in

biological assays.
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o Precipitation Check: Visually inspect for "crashing out” (white precipitate). If observed,
lower the stock concentration or switch to a 1:1 Ethanol:Water cosolvent system.

Precipitation Observed?
(Tyndall Effect)

Solid Compound
(4-Acetamido-2-propoxybenzoic acid)

Dilute in Buffer
Reduce Conc. or
(DMSO or EtOH) (PBS/Media) Change Co-solvent

Click to download full resolution via product page

Caption: Logical workflow for preparing stable stock solutions, ensuring solubility before
biological application.

Protocol: Analytical Verification (HPLC)

To ensure the integrity of the compound (distinguishing it from the 4-amino precursor), use the
following Reverse-Phase HPLC method.

Method Principle: The N-acetyl group increases the retention time compared to the free amine
on C18 columns due to reduced polarity and loss of the basic amine functionality.
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Parameter Condition

C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x

Column
100 mm, 3.5 um

Mobile Phase A Water + 0.1% Formic Acid (or 0.1% TFA)
Mobile Phase B Acetonitrile (ACN)
Gradient 5% B to 95% B over 10 minutes
Flow Rate 1.0 mL/min

) UV @ 254 nm (Aromatic ring) and 210 nm
Detection

(Amide bond)

] 4-Amino precursor: ~3.5 min 4-Acetamido
Expected Retention ) )
target: ~5.2 min (More retained)

Disposal and Decontamination Protocols

Regulatory Status: As an organic acid derivative containing nitrogen, this compound must not
be disposed of down the drain. It requires thermal destruction to prevent environmental
accumulation.

Disposal Decision Tree

e Solid Waste:
o Collect in a container labeled "Hazardous Waste - Solid Organic - Toxic."
o Disposal Method: High-temperature incineration.

 Liquid Waste (HPLC effluent/Stock solutions):
o Collect in "Organic Solvent Waste" carboys.

o Compatibility: Compatible with standard non-halogenated solvent waste streams
(Acetone, Methanol, DMSO).

e Contaminated Glassware:
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o Rinse with Acetone or Ethanol before washing with detergent. The compound is poorly

soluble in water; direct water washing may leave residue.

Waste Generation

Determine State

Solid / Powder

J

Contaminated Glassware

Liquid / Solution

Solid Hazardous Waste Bin
(Label: Organic Solid)

Solvent Rinse (Acetone)
then Detergent Wash

Rinsate

Solvent Waste Carboy
(Non-Halogenated)

High-Temp Incineration

Click to download full resolution via product page

Caption: Decision matrix for compliant disposal, prioritizing incineration to prevent

environmental release.

Storage and Stability
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o Temperature: Store at 2—-8°C for short term (< 1 month) or -20°C for long term.

o Atmosphere: Hygroscopic potential is low, but storage under Argon or Nitrogen is
recommended to prevent slow oxidation or hydrolysis of the amide bond over years.

o Container: Amber glass vials (protect from light).

» Self-Validating Check: Before use, inspect the solid. It should be white/off-white. A yellow or
brown discoloration indicates oxidation (likely of the underlying aromatic system or hydrolysis
to the amine).
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e To cite this document: BenchChem. [Application Note: Safe Handling, Solubilization, and
Disposal of 4-Acetamido-2-propoxybenzoic Acid]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b13352369/docs#application-note-safe-
handling-solubilization-and-disposal-of-4-acetamido-2-propoxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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